N-(2,4-difluorophenyl)cyclohexanesulfonamide
Overview
Description
N-(2,4-difluorophenyl)cyclohexanesulfonamide, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first synthesized in the 1960s and has since been used in various medicinal applications due to its anti-inflammatory properties.
Mechanism of Action
N-(2,4-difluorophenyl)cyclohexanesulfonamide works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a crucial role in the inflammatory response. By inhibiting their production, N-(2,4-difluorophenyl)cyclohexanesulfonamide helps to reduce inflammation and pain.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)cyclohexanesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory properties, it also has analgesic and antipyretic effects. It has also been shown to have a mild diuretic effect, which can be useful in the treatment of conditions such as edema.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2,4-difluorophenyl)cyclohexanesulfonamide in lab experiments is its well-established safety profile. It has been used for decades in the treatment of pain and inflammation and is generally considered safe when used at therapeutic doses. However, one limitation is that it can be difficult to obtain pure N-(2,4-difluorophenyl)cyclohexanesulfonamide due to its low solubility in water.
Future Directions
There are several potential future directions for research on N-(2,4-difluorophenyl)cyclohexanesulfonamide. One area of interest is its potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Another area of interest is its use in combination with other drugs to enhance its therapeutic effects. Additionally, there is ongoing research into the development of new synthesis methods for N-(2,4-difluorophenyl)cyclohexanesulfonamide that could improve its purity and solubility.
Scientific Research Applications
N-(2,4-difluorophenyl)cyclohexanesulfonamide has been extensively studied for its potential use in various medical applications. One of the most promising areas of research is its use in the treatment of Alzheimer's disease. Studies have shown that N-(2,4-difluorophenyl)cyclohexanesulfonamide can reduce the accumulation of beta-amyloid plaques in the brain, which are a hallmark of the disease.
properties
IUPAC Name |
N-(2,4-difluorophenyl)cyclohexanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO2S/c13-9-6-7-12(11(14)8-9)15-18(16,17)10-4-2-1-3-5-10/h6-8,10,15H,1-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZIVREIMXVKUBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)NC2=C(C=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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